Cas no 1334149-49-3 (1-(3-Bromophenyl)-2-(trifluoromethoxy)ethan-1-one)

• Product Name: 1-(3-Bromophenyl)-2-(trifluoromethoxy)ethan-1-one
• CAS No: 1334149-49-3
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD19686357
• CID: 5188360
• Update Time: 2025-10-28

1-(3-Bromophenyl)-2-(trifluoromethoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2-(trifluoromethoxy)ethan-1-one
• Ethanone, 1-(3-bromophenyl)-2-(trifluoromethoxy)-
• 1-(3-Bromophenyl)-2-(trifluoromethoxy)ethan-1-one

• MDL： MFCD19686357
• Inchi： 1S/C9H6BrF3O2/c10-7-3-1-2-6(4-7)8(14)5-15-9(11,12)13/h1-4H,5H2
• InChI Key： KXIMBPAALOSGTP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(COC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-Bromophenyl)-2-(trifluoromethoxy)ethan-1-one

Compound CAS No. 1334149-49-3: 1-(3-Bromophenyl)-2-(Trifluoromethoxy)Ethan-1-one

The compound with CAS No. 1334149-49-3, known as 1-(3-Bromophenyl)-2-(Trifluoromethoxy)Ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a bromophenyl group with a trifluoromethoxy substituent on a ketone backbone. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 1-(3-Bromophenyl)-2-(Trifluoromethoxy)Ethan-1-one in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethoxy group is known for its electron-withdrawing effects, which can enhance the stability and bioavailability of the compound. Meanwhile, the bromophenyl group contributes to the molecule's aromaticity and potential for further functionalization through substitution reactions.

In terms of synthesis, this compound can be prepared via a variety of methods, including Friedel-Crafts acylation and nucleophilic substitution reactions. Researchers have explored the use of transition metal catalysts to optimize reaction conditions and improve yield. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromophenyl group efficiently.

The application of CAS No. 1334149-49-3 extends beyond pharmaceuticals into materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for high-performance materials with tailored properties such as thermal stability and mechanical strength.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure and reactivity. These studies provide insights into its potential interactions with biological targets, paving the way for rational drug design strategies.

In conclusion, 1-(3-Bromophenyl)-2-(Trifluoromethoxy)Ethan-1-one (CAS No. 1334149-49-3) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique structure, combined with recent research findings, underscores its importance in contemporary chemical research.